Cas no 23511-41-3 (Methanone,(3-methyl-1,4-dioxido-2-quinoxalinyl)-1-pyrrolidinyl-)
23511-41-3 structure
Product Name:Methanone,(3-methyl-1,4-dioxido-2-quinoxalinyl)-1-pyrrolidinyl-
CAS No:23511-41-3
MF:C14H15N3O3
MW:273.287203073502
CID:266050
PubChem ID:337538
Update Time:2025-04-19
Methanone,(3-methyl-1,4-dioxido-2-quinoxalinyl)-1-pyrrolidinyl- Chemical and Physical Properties
Names and Identifiers
-
- Methanone,(3-methyl-1,4-dioxido-2-quinoxalinyl)-1-pyrrolidinyl-
- (3-methyl-4-oxido-1-oxoquinoxalin-1-ium-2-yl)-pyrrolidin-1-ylmethanone
- 1-(3-methyl-1,4-dioxy-quinoxaline-2-carbonyl)-pyrrolidine
- AC1L7LXW
- NSC356024
- DTXSID90320183
- NSC-356024
- 23511-41-3
-
- Inchi: 1S/C14H15N3O3/c1-10-13(14(18)15-8-4-5-9-15)17(20)12-7-3-2-6-11(12)16(10)19/h2-3,6-7H,4-5,8-9H2,1H3
- InChI Key: WYLKJZMNHHFASZ-UHFFFAOYSA-N
- SMILES: O=C(C1=C(C)N(C2C=CC=CC=2[N+]1=O)[O-])N1CCCC1
Computed Properties
- Exact Mass: 273.11145
- Monoisotopic Mass: 273.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 1
- Complexity: 468
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 66.7Ų
Experimental Properties
- Boiling Point: °Cat760mmHg
- Flash Point: °C
- PSA: 66.69
- LogP: 2.17910
Methanone,(3-methyl-1,4-dioxido-2-quinoxalinyl)-1-pyrrolidinyl- Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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